Cas no 149017-66-3 (1,3-Benzenedisulfonicacid,4-[2-[4-formyl-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]-2-pyridinyl]diazenyl]-)

• Product Name: 1,3-Benzenedisulfonicacid,4-[2-[4-formyl-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]-2-pyridinyl]diazenyl]-
• CAS No: 149017-66-3
• Molecular Formula: C₁₄H₁₄N₃O₁₂PS₂
• Molecular Weight: 511.37766
• CID: 146588
• PubChem ID: 4881

1,3-Benzenedisulfonicacid,4-[2-[4-formyl-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]-2-pyridinyl]diazenyl]- Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid,4-[2-[4-formyl-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]-2-pyridinyl]diazenyl]-
• 1,3-Benzenedisulfonicacid,4-[2-[4-formyl-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]-2-pyridin...
• 4-[(2E)-2-[4-formyl-6-methyl-5-oxo-3-(phosphonooxymethyl)pyridin-2-ylidene]hydrazinyl]benzene-1,3-disulfonic acid
• PPADS tetrasodium salt
• pyridoxal phosphate-6-azophenyl-2’-4’*disulfonic
• 1,3-Benzenedisulfonic acid, 4-((4-formyl-5-hydroxy-6-methyl-3-((phosphonooxy)methyl)-2-pyridinyl)azo)-
• 4-((4-Formyl-5-hydroxy-6-methyl-3-((phosphonooxy)methyl)-2-pyridinyl)azo)-1,3-benzenedisulfonic acid
• 4-[(2E)-2-{4-formyl-6-methyl-5-oxo-3-[(phosphonooxy)methyl]pyridin-2(5H)-ylidene}hydrazino]benzene-1,3-disulfonic acid
• PPADS
• Pyridoxal phosphate-6-azophenyl-2',4'-disulfonic acid
• C13745
• pyridoxalphosphate-6-azophenyl-2’,4’-disulfonicacid
• 5'-phosphopyridoxal-6-azobenzene-2,4-disulfonic acid
• PYRIDOXALPHOSPHATE-6-AZOPHENYL-2',4'-DISULPHONIC ACID 4NA
• PYRIDOXAL-PHOSPHATE-6-AZOPHENYL-2',4'-DISULPHONIC ACID TETRASODIUM
• PYRIDOXALPHOSPHATE-6-AZOPHENYL-2',4'-DISULFONIC ACID TETRASODIUM SALT
• pyridoxal phosphate-6-azo(benzene-2,4-disulfonic acid) tetrasodium salt
• 4-[[4-FORMYL-5-HYDROXY-6-METHYL-3-[(PHOSPHONOOXY)METHYL]-2-PYRIDINYL]AZO]-1,3-BENZENEDISULFONIC ACID TETRASODIUM
• Pyridoxalphosphate-6-azophenyl-2',4'-disulfonic acid
• CAS_149017-66-3
• CHEMBL3305983
• SCHEMBL13624677
• Lopac0_000978
• SCHEMBL5287746
• NSC_6093163
• BDBM50540409
• CHEMBL1437958
• L000489
• Q27116327
• CHEBI:34941
• UNII-L6K2LJ9BJK
• Q7120083
• DTXSID401019090
• L6K2LJ9BJK
• 4-({4-formyl-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]pyridin-2-yl}diazenyl)benzene-1,3-disulfonic acid
• 4-(2-(4-FORMYL-5-HYDROXY-6-METHYL-3-((PHOSPHONOOXY)METHYL)-2-PYRIDINYL)DIAZENYL)-1,3-BENZENEDISULFONIC ACID
• 149017-66-3
• 4-[[4-formyl-5-hydroxy-6-methyl-3-(phosphonooxymethyl)pyridin-2-yl]diazenyl]benzene-1,3-disulfonic acid
• CHEMBL69234
• 4-[(E)-[4-methanoyl-6-methyl-5-oxidanyl-3-(phosphonooxymethyl)pyridin-2-yl]diazenyl]benzene-1,3-disulfonic acid
• UO6
• GTPL1725
• NCGC00163313-01
• BDBM85043
• SCHEMBL25222682

• InChIKey： DNHPNPMMYMXEBP-SAPNQHFASA-N
• Inchi： InChI=1S/C14H14N3O12PS2/c1-7-13(19)9(5-18)10(6-29-30(20,21)22)14(15-7)17-16-11-3-2-8(31(23,24)25)4-12(11)32(26,27)28/h2-5,16H,6H2,1H3,(H2,20,21,22)(H,23,24,25)(H,26,27,28)/b17-14+
• SMILES： OP(OCC1=C(C=O)C(=O)C(C)=N/C/1=N/NC1C=CC(S(=O)(O)=O)=CC=1S(=O)(O)=O)(O)=O

Computed Properties

• Exact Mass: 598.90300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 8
• Monoisotopic Mass: 510.976
• Heavy Atom Count: 32
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 263A^2

Experimental Properties

• LogP: 3.77900
• PSA: 288.30000
• Refractive Index: 1.729
• Solubility: H2O: >10 mg/mL
• Color/Form: Red to orange solid
• Solubility: Dissolve in water,.10mg/ml
• Density: 1.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes Pyridoxals and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxals and derivatives